Cas no 859137-68-1 (Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester)

• Product Name: Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester
• CAS No: 859137-68-1
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 5420724
• PubChem ID: 1761545
• Update Time: 2025-11-01

Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester

• Inchi： 1S/C22H22O7/c1-4-25-17-8-6-7-9-18(17)29-22-14(3)28-19-12-15(10-11-16(19)21(22)24)27-13-20(23)26-5-2/h6-12H,4-5,13H2,1-3H3
• InChI Key： JGOFLRDETQVSLV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C2C(=C1)OC(C)=C(OC1=CC=CC=C1OCC)C2=O

Computed Properties

• Exact Mass: 398.13655304g/mol
• Monoisotopic Mass: 398.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester

Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester and CAS No. 859137-68-1: A Comprehensive Overview

Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester, is a sophisticated organic compound with a complex chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 859137-68-1, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. The intricate framework of this molecule, featuring a benzopyran core and multiple functional groups, positions it as a potential candidate for various therapeutic applications.

The chemical structure of Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester can be broken down into several key components that contribute to its unique properties. The benzopyran scaffold, characterized by its 7-membered oxygen-containing ring fused to a benzene ring, is a common motif in natural products and pharmaceuticals. This moiety is often associated with biological activities such as anti-inflammatory and antimicrobial properties. The presence of an ethyl ester group at the end of the molecule suggests potential for metabolic stability and bioavailability, which are critical factors in drug development.

In addition to the benzopyran core, the molecule incorporates several other functional groups that enhance its complexity and potential biological activity. A 3-(2-ethoxyphenoxy) side chain extends from the benzopyran ring, introducing an aromatic ether moiety. This group is known to influence the solubility and interaction with biological targets. Furthermore, the presence of a 2-methyl group at the 2-position of the benzopyran ring adds another layer of structural diversity. These modifications collectively contribute to the molecule's unique pharmacophore, which may interact with specific biological receptors or enzymes.

The ethyl ester functionality at the terminal position of the molecule is another critical feature. Esters are commonly found in pharmaceuticals due to their ability to enhance drug solubility and permeability across biological membranes. The specific positioning of this ester group in Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester suggests that it may be designed to optimize pharmacokinetic properties while maintaining biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Benzopyrans, in particular, have been extensively studied for their potential therapeutic applications. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of Acetic acid, 2-[[3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yloxy]-, ethyl ester align it with this growing class of bioactive molecules.

One particularly intriguing aspect of this compound is its potential role as a scaffold for further derivatization. The presence of multiple reactive sites allows chemists to modify various parts of the molecule without losing its core pharmacophoric features. This flexibility is crucial in drug development pipelines, where optimizing efficacy and safety often requires fine-tuning specific structural elements.

The synthesis of Acetic acid, 2[[3-(2-ethoxyphenoxy))-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, ethyl ester involves a multi-step process that showcases the ingenuity of modern organic synthesis techniques. Key steps include condensation reactions to form the benzopyran core, followed by selective functionalization at various positions to introduce the phenoxy ether side chain and the ethyl ester group. Each step must be carefully controlled to ensure high yield and purity.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for further drug development. Its unique structure suggests that it may interact with targets involved in diseases such as cancer and inflammation. While more research is needed to fully elucidate its mechanisms of action, preliminary data indicate that it may possess significant therapeutic potential.

The role of computational chemistry in understanding the properties of complex molecules like Acetic acid cannot be overstated. Advanced computational methods allow researchers to predict how these molecules will behave in biological systems without extensive experimental testing. This approach can significantly accelerate drug discovery by identifying promising candidates early in the process.

The future directions for research on Acetic acid,
[[3-(2-ethoxyphenoxy))-
2-methyl-4
-oxo-4H
-

-1
-benzopyran
-7
-
yl]]oxy]-
, ethyl ester are multifaceted.
On one hand,
further synthetic modifications could be explored
to optimize its pharmacological profile.
On
another hand,
detailed biochemical studies are needed
to understand how it interacts with biological targets.
Additionally,
exploring its potential in combination therapies
could open up new avenues for treating complex diseases.